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Experimental Protocols in Animal Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Y 105

Cat. No.: B1173443

Despite a comprehensive search, there is currently no publicly available scientific literature or
data detailing experimental protocols for a compound specifically designated as "Y 105" in
animal models.

Extensive searches for "Y 105" in scientific databases and public resources did not yield any
specific information regarding its use in preclinical animal studies. This includes a lack of
information on its mechanism of action, therapeutic indications, and consequently, any
established experimental protocols.

One preclinical program, designated RT-105, by Rani Therapeutics for the treatment of
psoriatic arthritis was identified. However, detailed experimental protocols and data from animal
studies for this specific compound are not publicly disclosed.

The development of detailed application notes and protocols for animal studies is contingent on
specific information about the investigational compound. This includes its pharmacological
class, proposed mechanism of action, and the disease it is intended to treat. This foundational
knowledge dictates the choice of animal model, the design of efficacy and safety studies, and
the specific endpoints to be measured.

Without access to proprietary research or published studies on "Y 105," it is not possible to
provide the following as requested:

e Quantitative Data Summaries: No data is available to be presented in tabular format.
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» Detailed Experimental Protocols: Specific methodologies for in vivo experiments cannot be
created without knowing the compound and its research context.

» Signaling Pathway and Workflow Diagrams: The creation of accurate diagrams requires an
understanding of the molecular pathways "Y 105" may influence, which is currently unknown.

Researchers, scientists, and drug development professionals seeking information on a specific
compound are advised to consult peer-reviewed scientific journals, patent databases, or
publications from the developing organization. Should a more specific name or relevant
research articles for the compound of interest be provided, a more detailed and accurate
response can be formulated.

 To cite this document: BenchChem. [No Publicly Available Information on "Y 105"
Experimental Protocols in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1173443#y-105-experimental-protocol-for-animal-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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